Cas no 77523-56-9 (Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)-)

Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)- structure
77523-56-9 structure
Product Name:Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)-
CAS No:77523-56-9
MF:C15H12O3
MW:240.253984451294
CID:572887
PubChem ID:53674
Update Time:2024-03-01

Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)-
    • 1-(6-methoxybenzo[f][1]benzofuran-2-yl)ethanone
    • Ethanone, 1-(7-methoxynaphtho(2,1-b)furan-2-yl)-
    • R 7237
    • Inchi: 1S/C15H12O3/c1-9(16)15-8-13-12-5-4-11(17-2)7-10(12)3-6-14(13)18-15/h3-8H,1-2H3
    • InChI Key: LSEFIHNEPNXGCR-UHFFFAOYSA-N
    • SMILES: C12C=C(C(=O)C)OC=1C=CC1C=C(OC)C=CC2=1

Computed Properties

  • Exact Mass: 240.07900
  • Monoisotopic Mass: 240.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.1783 (rough estimate)
  • Boiling Point: 342.97°C (rough estimate)
  • Refractive Index: 1.5570 (estimate)
  • PSA: 39.44000
  • LogP: 3.79720

Ethanone,1-(7-methoxynaphtho[2,1-b]furan-2-yl)- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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